Cas no 1539557-72-6 (4-Cyclohexyl-2-methylpiperidine)

• Product Name: 4-Cyclohexyl-2-methylpiperidine
• CAS No: 1539557-72-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5736579
• PubChem ID: 82601213
• Update Time: 2025-06-13

4-Cyclohexyl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1478090
• 4-Cyclohexyl-2-methylpiperidine
• 1539557-72-6
• Piperidine, 4-cyclohexyl-2-methyl-

• Inchi： 1S/C12H23N/c1-10-9-12(7-8-13-10)11-5-3-2-4-6-11/h10-13H,2-9H2,1H3
• InChI Key： FOGCBNIZVNDKET-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C)C1CCCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3(Predicted)
• Boiling Point: 250.6±8.0 °C(Predicted)
• pka: 10.63±0.10(Predicted)

Additional information on 4-Cyclohexyl-2-methylpiperidine

Recent Advances in the Study of 4-Cyclohexyl-2-methylpiperidine (CAS: 1539557-72-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Cyclohexyl-2-methylpiperidine (CAS: 1539557-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the versatility of 4-Cyclohexyl-2-methylpiperidine as a key intermediate in the synthesis of more complex molecules. Its cyclohexyl and methylpiperidine moieties contribute to its lipophilicity and stereochemical diversity, making it an attractive scaffold for drug discovery. For instance, researchers have explored its use in the development of novel central nervous system (CNS) agents, leveraging its ability to cross the blood-brain barrier. Additionally, its structural features have been exploited in the design of enzyme inhibitors targeting specific metabolic pathways.

One of the most promising applications of 4-Cyclohexyl-2-methylpiperidine is in the field of oncology. Recent in vitro and in vivo studies have demonstrated its potential as a modulator of apoptosis and cell cycle progression in certain cancer cell lines. These findings suggest that derivatives of this compound could serve as leads for the development of new anticancer therapies. Furthermore, its role in enhancing the bioavailability of other therapeutic agents has been investigated, with preliminary results indicating improved pharmacokinetic profiles when used in combination therapies.

The synthesis of 4-Cyclohexyl-2-methylpiperidine has also seen advancements, with researchers developing more efficient and sustainable routes to its production. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact while maintaining high yields. These methodological improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of 4-Cyclohexyl-2-methylpiperidine-based compounds for clinical use. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into viable therapeutic options.

In conclusion, 4-Cyclohexyl-2-methylpiperidine (CAS: 1539557-72-6) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research into its biological mechanisms and synthetic pathways will undoubtedly yield new insights and opportunities for drug development. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the potential of this compound for therapeutic use.